5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole

• IUPAC Name: 5-[(3,5-dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole
• InChI: InChI=1S/C15H15N3O/c1-11-8-12(2)18(16-11)10-14-9-15(17-19-14)13-6-4-3-5-7-13/h3-9H,10H2,1-2H3
• InChI Key: YUYOYCSCXYEMKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2=CC(=NO2)C3=CC=CC=C3)C
• Molecular Formula: C15H15N3O
• Molecular Weight: 253.30 g/mol

Description

5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole, also known as DMOX, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of oxazole and pyrazole, two heterocyclic compounds that are commonly used in medicinal chemistry. DMOX has been found to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. In

Mechanism of Action

The exact mechanism of action of 5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole is not fully understood. However, it is thought to act by inhibiting various signaling pathways that are involved in inflammation, tumor growth, and viral replication. For example, 5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole has been found to inhibit the nuclear factor-κB (NF-κB) signaling pathway, which plays a key role in the regulation of inflammation and immune responses. It has also been found to inhibit the mitogen-activated protein kinase (MAPK) signaling pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole has been found to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory, anti-tumor, and anti-viral properties, it has also been found to have antioxidant and neuroprotective effects. Studies have shown that 5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole can protect against oxidative stress and reduce neuronal damage in animal models of Parkinson's disease and cerebral ischemia.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole for lab experiments is its broad range of biological activities. This makes it a versatile tool for studying various biological processes and disease models. However, one limitation is that 5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole can be cytotoxic at high concentrations, which can make it difficult to use in certain experiments. Additionally, the synthesis of 5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole can be challenging and time-consuming, which can limit its availability for research purposes.

Future Directions

There are several future directions for research on 5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole. One area of interest is the development of new derivatives with improved pharmacological properties. For example, modifications to the pyrazole or oxazole rings could enhance the potency or selectivity of 5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole for specific biological targets. Another area of interest is the development of new drug delivery systems for 5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole, such as nanoparticles or liposomes, which could improve its bioavailability and reduce toxicity. Finally, further studies are needed to fully understand the mechanism of action of 5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole involves the reaction of 3-phenyl-1,2-oxazole-5-carboxylic acid with 3,5-dimethylpyrazole in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction is typically carried out in a solvent such as dichloromethane or dimethylformamide (DMF) at room temperature or under reflux conditions. The resulting product is then purified by column chromatography to obtain pure 5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole.

Scientific Research Applications

5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its anti-inflammatory properties. 5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in vitro and in vivo. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the anti-tumor properties of 5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole. Studies have shown that 5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole inhibits the growth and proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This is thought to be due to its ability to induce apoptosis (programmed cell death) and inhibit angiogenesis (the formation of new blood vessels).
5-[(3,5-Dimethylpyrazol-1-yl)methyl]-3-phenyl-1,2-oxazole has also been found to have anti-viral properties. It has been shown to inhibit the replication of human immunodeficiency virus (HIV) and hepatitis C virus (HCV) in vitro. This makes it a potential candidate for the development of new anti-viral drugs.